1-Methylisoquinolin-5-amine

• IUPAC Name: 1-methylisoquinolin-5-amine
• InChI: InChI=1S/C10H10N2/c1-7-8-3-2-4-10(11)9(8)5-6-12-7/h2-6H,11H2,1H3
• InChI Key: KBDMNBWTHOKXQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC2=C1C=CC=C2N
• Molecular Formula: C10H10N2
• DSSTOX Substance ID: DTXSID40433691
• Molecular Weight: 158.20 g/mol
• CAS RN: 20335-61-9

Description

1-Methylisoquinolin-5-amine is an organic compound with the molecular formula C10H10N2. It has a molecular weight of 158.2. The IUPAC name for this compound is 1-methyl-5-isoquinolinamine. It is typically stored at room temperature.

Molecular Structure Analysis

The InChI code for 1-Methylisoquinolin-5-amine is 1S/C10H10N2/c1-7-8-3-2-4-10(11)9(8)5-6-12-7/h2-6H,11H2,1H3. This indicates that the compound has a complex structure with multiple rings.

Physical And Chemical Properties Analysis

1-Methylisoquinolin-5-amine is a powder at room temperature. It has a melting point of 212-214 degrees Celsius.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anticancer Agents : Researchers explore derivatives of 1-methylisoquinolin-5-amine for their potential as anticancer agents. .

Material Science and Dye Industry

• Dye Precursors : The isoquinoline core contributes to the coloration of dyes. .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. Precautionary measures include avoiding breathing dust or fumes, washing thoroughly after handling, and wearing protective gloves or clothing.

Synthesis routes and methods I

Procedure details

A solution of 1-methyl-5-nitroisoquinoline in ethanol was hydrogenated in the presence of 10% palladium carbon at 60 psi for 4 hours. Reaction mixture was filtered through celite bed. Filtrate was concentrated under vacuum to afford the desired compound as pale white solid.

Synthesis routes and methods II

Procedure details

1-Methyl-5-nitroisoquinoline (prepared according to Rathelot, P. et al. Eur. J. Med. Chem. 1995, 30, 503-508.) (2.19 g, 11.64 mmol) was dissolved in methanol (20 mL) and tetrahydrofuran (20 mL) in a 250 mL stainless steel pressure bottle to which was added 5% Pd—C (0.438 g, 4.12 mmol). The reaction mixture was stirred for 2 h under 30 psi hydrogen at ambient temperature. The mixture was filtered through a nylon membrane and the volatiles evaporated in vacuo. The resulting grayish solid was triturated with 1:1 hexanes-CH2Cl2 (50 mL) and the title compound (1.62 g, 10.24 mmol, 88%) was collected as an off white solid. MS (DCI/NH3) m/z 159 (M+H)+.